Cas no 2680700-38-1 (benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate)

• Product Name: benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate
• CAS No: 2680700-38-1
• MF: C₁₅H₁₅ClN₂O₂
• MW: 290.744802713394
• CID: 5632852
• PubChem ID: 165934922
• Update Time: 2025-06-11

benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680700-38-1
• benzyl N-[(6-chloro-5-methylpyridin-3-yl)methyl]carbamate
• EN300-28288213
• benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate

• Inchi： 1S/C15H15ClN2O2/c1-11-7-13(8-17-14(11)16)9-18-15(19)20-10-12-5-3-2-4-6-12/h2-8H,9-10H2,1H3,(H,18,19)
• InChI Key： RSJUKIRGGLSQEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.0822054g/mol
• Monoisotopic Mass: 290.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate

Professional Introduction to Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate (CAS No. 2680700-38-1)

Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate, a compound with the chemical identifier CAS No. 2680700-38-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular structure of Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a pyridine ring substituted with chloro and methyl groups. This specific arrangement of functional groups contributes to the compound's distinct chemical properties and reactivity, making it a valuable candidate for further investigation in synthetic organic chemistry and pharmacological research.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyridine core in Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate is particularly noteworthy, as pyridine derivatives have been extensively studied for their role in various biological processes. The presence of both chloro and methyl substituents on the pyridine ring enhances its interactiveness with biological targets, making it an attractive scaffold for designing new drugs.

One of the most compelling aspects of Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The carbamate functional group, in particular, is known for its versatility in forming stable bonds with other molecules, facilitating the creation of intricate drug molecules. This characteristic makes the compound a promising building block for medicinal chemists seeking to develop new therapeutic entities.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. The unique combination of substituents in Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate positions it as a candidate for exploring new pharmacological pathways. Researchers have been exploring its potential as a precursor for kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases. The pyridine ring's ability to interact with ATP-binding sites in kinases makes this compound a fascinating subject for further investigation.

The synthesis of Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate involves multi-step organic reactions that showcase the compound's synthetic utility. The process typically begins with the preparation of the pyridine derivative followed by functionalization with chloro and methyl groups. The introduction of the carbamate group is achieved through nucleophilic substitution reactions, which highlight the compound's reactivity and adaptability in synthetic chemistry.

In addition to its synthetic appeal, Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate has shown promise in preliminary pharmacological studies. These studies have indicated that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. The benzyl group, while not directly involved in biological activity, contributes to the overall solubility and stability of the molecule, which are crucial factors in drug development.

The future direction of research on Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate is likely to focus on enhancing its pharmacological properties through structure-based drug design. By modifying specific functional groups or introducing new substituents, researchers aim to improve its potency, selectivity, and pharmacokinetic profile. Such modifications could lead to the discovery of novel drugs that target previously unexplored therapeutic pathways.

The significance of Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate extends beyond its immediate applications in drug development. It serves as a testament to the importance of structural diversity in medicinal chemistry and underscores the need for innovative approaches to discovering new therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like Benzyl N-(6-chloro-5-methylpyridin-3-yl)methylcarbamate will continue to play a crucial role in advancing our understanding of disease processes and developing effective treatments.